Cas no 2137614-19-6 (5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid
• CAS No: 2137614-19-6
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6356973
• PubChem ID: 165801635
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705346
• 2137614-19-6
• 5-(difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid
• 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid

• Inchi： 1S/C10H10F2O4/c1-2-3-6-7(10(14)15)5(4-13)8(16-6)9(11)12/h4,9H,2-3H2,1H3,(H,14,15)
• InChI Key： OTFHOXGXBRFBQC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(C(=O)O)=C(CCC)O1)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid

Comprehensive Guide to 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2137614-19-6)

5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2137614-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted furan carboxylic acid derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and functional versatility.

The molecular structure of 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid features a furan ring core with a difluoromethyl group at the 5-position, a formyl group at the 4-position, and a propyl substituent at the 2-position. The presence of the carboxylic acid moiety further enhances its utility in chemical transformations. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for complex molecular architectures.

One of the most prominent applications of 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid is in the development of pharmaceutical intermediates. Its structural motifs are frequently employed in the design of enzyme inhibitors and small-molecule therapeutics. The difluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a key player in drug discovery programs targeting chronic diseases and infectious agents.

In the agrochemical sector, 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid serves as a precursor for crop protection agents. The furan scaffold, combined with the electrophilic formyl group, allows for the synthesis of compounds with herbicidal or fungicidal activity. With the growing demand for high-efficiency agrochemicals, this compound is positioned as a critical building block in the development of next-generation solutions for sustainable agriculture.

The synthesis and handling of 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid require expertise in organofluorine chemistry. Fluorinated compounds often exhibit distinct reactivity patterns, and the difluoromethyl moiety in this molecule can participate in selective transformations under controlled conditions. Recent advancements in catalytic fluorination have further streamlined the production of such compounds, aligning with industrial needs for scalability and cost-effectiveness.

From a commercial perspective, the demand for 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid is driven by its role in high-value chemical synthesis. Suppliers and manufacturers are focusing on optimizing production processes to meet the requirements of pharmaceutical and agrochemical clients. The compound's patent landscape and regulatory status are also critical considerations for businesses looking to integrate it into their product pipelines.

Researchers frequently search for information on the synthetic routes, spectroscopic data, and safety profiles of 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and suitability for downstream applications. Additionally, computational studies on its molecular properties provide insights into its reactivity and potential modifications.

As the scientific community continues to explore fluorinated heterocycles, compounds like 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid will remain at the forefront of innovation. Its applications span medicinal chemistry, material science, and catalysis, highlighting its interdisciplinary significance. Future research may uncover novel derivatives with enhanced bioactivity or tailored physicochemical properties.

In summary, 5-(Difluoromethyl)-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2137614-19-6) is a multifaceted compound with broad utility in scientific and industrial settings. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields prioritizing molecular design and sustainable chemistry. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.